Cas no 923106-91-6 (7-(2,3-dihydro-1H-indole-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one)

• Product Name: 7-(2,3-dihydro-1H-indole-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• CAS No: 923106-91-6
• MF: C₂₄H₂₂N₄O₃
• MW: 414.456485271454
• CID: 6590088
• PubChem ID: 18570459
• Update Time: 2025-07-20

7-(2,3-dihydro-1H-indole-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-(2,3-dihydro-1H-indole-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one
• 3H-Pyrazolo[4,3-c]pyridin-3-one, 7-[(2,3-dihydro-1H-indol-1-yl)carbonyl]-2,5-dihydro-5-(2-methoxyethyl)-2-phenyl-
• 923106-91-6
• 7-(2,3-dihydro-1H-indole-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• 7-(indoline-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one
• 7-(2,3-dihydroindole-1-carbonyl)-5-(2-methoxyethyl)-2-phenylpyrazolo[4,3-c]pyridin-3-one
• AKOS021648183
• F2248-0456

• Inchi： 1S/C24H22N4O3/c1-31-14-13-26-15-19(23(29)27-12-11-17-7-5-6-10-21(17)27)22-20(16-26)24(30)28(25-22)18-8-3-2-4-9-18/h2-10,15-16H,11-14H2,1H3
• InChI Key： BNGOEHJMIRLHOV-UHFFFAOYSA-N
• SMILES： C1N(CCOC)C=C(C(N2C3=C(C=CC=C3)CC2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 414.16919058g/mol
• Monoisotopic Mass: 414.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 520.5±60.0 °C(Predicted)
• pka: 8.93±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 7-(2,3-dihydro-1H-indole-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridin-3-one

Research Brief on 7-(2,3-dihydro-1H-indole-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS: 923106-91-6)

The compound 7-(2,3-dihydro-1H-indole-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one (CAS: 923106-91-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its pyrazolopyridine core, has been investigated for its potential therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activity, positioning it as a promising candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient production of this compound, with improved yields and purity. Researchers have employed multi-step organic synthesis, including palladium-catalyzed cross-coupling reactions and carbonylative cyclization, to construct the complex pyrazolopyridine scaffold. These methodological innovations have facilitated the exploration of structure-activity relationships (SAR) and the development of analogs with enhanced pharmacological profiles.

Pharmacological evaluations have revealed that 7-(2,3-dihydro-1H-indole-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one exhibits potent inhibitory activity against several kinase targets implicated in inflammatory and oncogenic processes. In vitro studies demonstrate nanomolar-range IC50 values against specific kinases, suggesting high binding affinity and selectivity. Moreover, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic properties, including oral bioavailability and metabolic stability, supporting its potential as a lead compound for further optimization.

The mechanism of action of this compound involves allosteric modulation of kinase activity, disrupting signal transduction pathways critical for cell proliferation and survival. Structural analyses, including X-ray crystallography and molecular docking studies, have elucidated key interactions between the compound and its biological targets, providing a foundation for rational drug design. These insights are being leveraged to develop second-generation derivatives with improved potency and reduced off-target effects.

Current research efforts are focused on expanding the therapeutic applications of this compound beyond its initial indications. Investigations into its potential as a modulator of neurodegenerative pathways and immune response regulation are underway, with promising preliminary data. Additionally, formulation studies are exploring strategies to enhance its solubility and tissue distribution, addressing challenges associated with its physicochemical properties.

In conclusion, 7-(2,3-dihydro-1H-indole-1-carbonyl)-5-(2-methoxyethyl)-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one represents a versatile scaffold with significant potential in drug discovery. The convergence of synthetic accessibility, favorable pharmacokinetics, and diverse biological activities positions this compound as a valuable tool for both therapeutic development and chemical biology research. Future studies will likely focus on clinical translation and the exploration of novel therapeutic indications for this promising molecule.